Cas no 850623-42-6 (Potassium (3-Methylphenyl)trifluoroborate)

Potassium (3-Methylphenyl)trifluoroborate is an organoboron compound commonly employed as a stable and versatile reagent in Suzuki-Miyaura cross-coupling reactions. Its trifluoroborate moiety enhances hydrolytic stability compared to boronic acids, facilitating handling and storage under ambient conditions. The 3-methylphenyl group serves as a useful aryl building block in pharmaceutical and materials science applications. This reagent exhibits good solubility in polar organic solvents, ensuring efficient reactivity in coupling reactions while minimizing side products. Its crystalline solid form allows for precise weighing and consistent performance. The compound is particularly valued for its compatibility with mild reaction conditions and broad functional group tolerance, making it a reliable choice for complex synthetic transformations.

Potassium (3-Methylphenyl)trifluoroborate structure

850623-42-6 structure

Product Name:Potassium (3-Methylphenyl)trifluoroborate

CAS No:850623-42-6

MF:C₇H₇BF₃K

MW:198.03499341011

MDL:MFCD04115739

CID:716974

PubChem ID:23716870

Update Time:2025-10-16

Potassium (3-Methylphenyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

- Borate(1-),trifluoro(3-methylphenyl)-, potassium (1:1), (T-4)-
- Potassium 3-methylphenyltrifluoroborate
- POTASSIUM (3-METHYLPHENY)TRIFLUOROBORATE
- Potassium (3-methylphenyl)trifluoroborate
- Potassium m-tolyltrifluoroborate
- potassium trifluoro(3-methylphenyl)borate(1-)
- potassium,trifluoro-(3-methylphenyl)boranuide
- Potassium m-tolyltrifluoroborate, 97%
- AB20504
- POTASSIUM TRIFLUORO(3-METHYLPHENYL)BORANUIDE
- AS-2580
- EN300-1253170
- Potassium trifluoro(m-tolyl)borate
- MFCD04115739
- AKOS005255025
- DTXSID40635799
- N12013
- 850623-42-6
- Potassium(3-methylphenyl)trifluoroborate
- potassium;trifluoro-(3-methylphenyl)boranuide
- Potassium (3-Methylphenyl)trifluoroborate
- MDL： MFCD04115739
- Inchi： 1S/C7H7BF3.K/c1-6-3-2-4-7(5-6)8(9,10)11;/h2-5H,1H3;/q-1;+1
- InChI Key： FRGRQMARQLLUEM-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=CC=C(C)C=1)(F)F

Computed Properties

Exact Mass: 198.02300
Monoisotopic Mass: 198.023
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 137
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

Density: Not available
Melting Point: 243-248 °C
Boiling Point: Not available
Flash Point: Not available
PSA: 0.00000
LogP: 2.04940
Vapor Pressure: Not available

Potassium (3-Methylphenyl)trifluoroborate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Potassium (3-Methylphenyl)trifluoroborate Pricemore >>

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